2,5-dichloro-N-((8-methylimidazo[1,2-a]pyridin-2-yl)methyl)benzenesulfonamide

• IUPAC Name: 2,5-dichloro-N-[(8-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C15H13Cl2N3O2S/c1-10-3-2-6-20-9-12(19-15(10)20)8-18-23(21,22)14-7-11(16)4-5-13(14)17/h2-7,9,18H,8H2,1H3
• InChI Key: GGOYGUCFQFOPNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2)CNS(=O)(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C15H13Cl2N3O2S
• Molecular Weight: 370.3 g/mol

Description

Imidazo[1,2-a]pyridines are a class of compounds that have attracted significant interest due to their diverse bioactivity, which includes antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties. They have also been described as cyclin-dependent kinase (CDK) inhibitors, calcium channel blockers, and GABA A receptor modulators.

Synthesis Analysis

The typical procedure for the synthesis of these compounds involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature. These compounds were also synthesized by using solid support catalysts such as Al2O3, and TiCl4.

Molecular Structure Analysis

The molecular structure of these compounds is typically established on the basis of X-ray structural analysis.

Chemical Reactions Analysis

The interaction of 2-methylimidazo[1,2-a]pyridine with Br2 in CHCl3 proceeded with a substitution of a hydrogen atom at the C-3 carbon atom and the formation of 3-bromo-2-methyl-1H-imidazo[1,2-a]pyridinium tribromide.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary. For example, [2-(4-Chlorophenyl)-6-methylimidazo[1,2-a]pyridin-3-yl]acetic acid is a brown powder with a melting point of 230–231 °C.

Scientific Research Applications

Antiviral Activity

• . Researchers have investigated their potential as inhibitors against viral infections, including herpesviruses, influenza, and HIV.

Antiulcer Properties

• . These compounds could be explored further for their ability to prevent or treat gastric ulcers.

Antibacterial Agents

• . Researchers have investigated their potential as novel antibiotics.

Anticancer Potential

• . They may inhibit cyclin-dependent kinases (CDKs) or modulate GABA A receptors.

Calcium Channel Blockers

• . These compounds could influence cellular calcium levels and impact various physiological processes.

Commercialized Drugs

• :

Mechanism of Action

Target of Action

It is known that imidazo[1,2-a]pyridine derivatives, which this compound is a part of, have been described as cyclin-dependent kinase (cdk) inhibitors , calcium channel blockers , and GABA A receptor modulators . These targets play crucial roles in cell cycle regulation, neuronal signaling, and neurotransmission, respectively.

Mode of Action

Based on its structural similarity to other imidazo[1,2-a]pyridine derivatives, it can be inferred that it might interact with its targets (like cdks, calcium channels, or gaba a receptors) and modulate their activity, leading to changes in cellular processes such as cell cycle progression, neuronal excitability, or neurotransmission .

Biochemical Pathways

Given its potential targets, it can be inferred that it might affect pathways related to cell cycle regulation (via cdk inhibition), neuronal signaling (via calcium channel blocking), and neurotransmission (via gaba a receptor modulation) .

Result of Action

Based on its potential targets, it can be inferred that it might lead to changes in cell cycle progression, neuronal excitability, or neurotransmission .

Future Directions

Imidazo[1,2-a]pyridines have been recognized as a “drug prejudice” scaffold for its wide range of applications in medicinal chemistry. The World Health Organization has taken the initiative to develop new TB drugs, and these compounds are being critically reviewed for their development based on the structure–activity relationship, mode-of-action, and various scaffold hopping strategies.